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Compound of Interest

Compound Name: QO 58

Cat. No.: B610382 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation of QO 58 stock

solutions for use in cell culture applications. QO 58 is a potent opener of Kv7 (KCNQ)

potassium channels, making it a valuable tool for research in neuroscience and pharmacology,

particularly in studies related to neuronal excitability disorders like epilepsy and neuropathic

pain.[1] Proper preparation, storage, and handling of QO 58 stock solutions are critical for

ensuring experimental reproducibility and accuracy. This note includes key chemical properties,

a step-by-step protocol for solubilization, and recommendations for storage to maintain

compound stability and efficacy.

Quantitative Data Summary
The following table summarizes the essential chemical and physical properties of QO 58. This

information is crucial for accurate calculations and proper handling during the preparation of

stock solutions.
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Property Value Source

Chemical Name

5-(2,6-Dichloro-5-fluoro-3-

pyridinyl)-3-phenyl-2-

(trifluoromethyl)-pyrazolo[1,5-

a]pyrimidin-7(4H)-one

Molecular Weight (M. Wt) 443.18 g/mol

Formula C18H8Cl2F4N4O

CAS Number 1259536-62-3

Purity ≥98% (HPLC)

Recommended Solvent Dimethyl sulfoxide (DMSO)

Maximum Solubility in DMSO 22.16 mg/mL or 50 mM

Storage Temperature (Solid) Store at +4°C

Experimental Protocol: Preparing a 10 mM QO 58
Stock Solution
This protocol details the steps to prepare a 10 mM stock solution of QO 58 in DMSO. This

concentration is a common starting point for subsequent dilutions to working concentrations for

cell culture experiments.

2.1. Materials and Equipment

QO 58 powder (CAS: 1259536-62-3)

Anhydrous, sterile Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance

Pipettors and sterile, low-retention pipette tips
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Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

2.2. Step-by-Step Procedure

Calculate the Required Mass:

To prepare a 10 mM stock solution, the required mass of QO 58 must be calculated based

on the desired final volume.

Formula: Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular

Weight ( g/mol ) / 1000

Example for 1 mL of 10 mM stock: Mass (mg) = 10 mM x 1 mL x 443.18 g/mol / 1000 =

4.43 mg

Accurately weigh the calculated amount of QO 58 powder using an analytical balance in a

fume hood.

Dissolution:

Transfer the weighed QO 58 powder into a sterile microcentrifuge tube.

Add the calculated volume of sterile DMSO to the tube. For the example above, add 1 mL

of DMSO.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved. Visually inspect the solution against a light source to ensure there are no visible

particulates. The maximum solubility in DMSO is 50 mM.

Sterilization:

This protocol assumes the use of sterile DMSO and aseptic handling techniques, which

generally eliminates the need for post-dissolution sterilization.
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If filter sterilization is deemed necessary, use a 0.22 µm PTFE (polytetrafluoroethylene)

syringe filter, as it is compatible with DMSO. Be aware that this may lead to some loss of

the compound.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, dispense the

stock solution into smaller, single-use aliquots (e.g., 10-20 µL) in sterile microcentrifuge

tubes.

Label each aliquot clearly with the compound name (QO 58), concentration (10 mM),

solvent (DMSO), and date of preparation.

For long-term storage, store the aliquots at -20°C or -80°C. For short-term storage, the

solid compound can be stored at +4°C.

2.3. Dilution to Working Concentration

Before treating cells, thaw a single aliquot of the QO 58 stock solution at room temperature.

Dilute the stock solution in fresh, pre-warmed cell culture medium to achieve the desired final

working concentration. For example, to make a 10 µM working solution in 1 mL of media,

add 1 µL of the 10 mM stock solution.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Mandatory Visualizations
3.1. Experimental Workflow
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QO 58 Stock Solution Preparation Workflow

Calculate Mass of QO 58

Weigh QO 58 Powder

Add Sterile DMSO

Vortex to Dissolve
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Store at -20°C / -80°C
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Caption: Workflow for preparing QO 58 stock solutions.

3.2. Signaling Pathway
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QO 58 Mechanism of Action
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Caption: QO 58 activates Kv7 channels to reduce neuronal excitability.

Safety and Handling Precautions
QO 58 is intended for laboratory research use only.

Handle QO 58 powder in a fume hood or a well-ventilated area to avoid inhalation.
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Wear appropriate PPE, including gloves, safety glasses, and a lab coat, when handling the

compound and its solutions.

DMSO is a powerful solvent that can penetrate the skin. Avoid direct contact. If skin contact

occurs, wash the affected area immediately with plenty of water.

Consult the Safety Data Sheet (SDS) for QO 58 for comprehensive safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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